molecular formula C8H13Cl2N3O B8687333 N-(2-aminoethyl)-pyridine-2-carboxamide dihydrochloride

N-(2-aminoethyl)-pyridine-2-carboxamide dihydrochloride

Cat. No. B8687333
M. Wt: 238.11 g/mol
InChI Key: YWKSTMSHDINKGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-aminoethyl)-pyridine-2-carboxamide dihydrochloride is a useful research compound. Its molecular formula is C8H13Cl2N3O and its molecular weight is 238.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-aminoethyl)-pyridine-2-carboxamide dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-aminoethyl)-pyridine-2-carboxamide dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H13Cl2N3O

Molecular Weight

238.11 g/mol

IUPAC Name

N-(2-aminoethyl)pyridine-2-carboxamide;dihydrochloride

InChI

InChI=1S/C8H11N3O.2ClH/c9-4-6-11-8(12)7-3-1-2-5-10-7;;/h1-3,5H,4,6,9H2,(H,11,12);2*1H

InChI Key

YWKSTMSHDINKGX-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)C(=O)NCCN.Cl.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

12.0 g of N-(2-acetaminoethyl)-2-pyridine- carboxamide were suspended in 100 ml of alcohol and 116 ml of 2N hydrochloric acid and the suspension was heated to reflux overnight. The reaction mixture was thereafter concentrated under reduced pressure, the solid residue (13.4 g) was boiled up with methanol, cooled, suction filtered and dried. There was obtained N-(2-aminoethyl)-pyridine-2-carboxamide dihydrochloride as white crystals, m.p. 262° (dec.).
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
116 mL
Type
reactant
Reaction Step Two
[Compound]
Name
alcohol
Quantity
100 mL
Type
solvent
Reaction Step Three

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